Cas no 1690848-79-3 (Methanesulfonamide, N-[(3-aminocyclopentyl)methyl]-)
Methanesulfonamide, N-[(3-aminocyclopentyl)methyl]- is a specialized organic compound featuring a cyclopentyl backbone functionalized with both an aminomethyl and a methanesulfonamide group. This structure imparts unique reactivity and potential as an intermediate in pharmaceutical synthesis, particularly for bioactive molecules targeting neurological or metabolic pathways. The presence of the primary amine allows for further derivatization, while the sulfonamide moiety enhances stability and binding affinity in drug design. Its well-defined stereochemistry and purity make it suitable for precise applications in medicinal chemistry and ligand development. The compound’s balanced polarity also ensures favorable solubility in common organic solvents, facilitating its use in synthetic workflows.
![Methanesulfonamide, N-[(3-aminocyclopentyl)methyl]- structure](https://ossimg.kuujia.com/scimg/1691000/1690848-79-3x500.png)
1690848-79-3 structure
Product Name:Methanesulfonamide, N-[(3-aminocyclopentyl)methyl]-
CAS No:1690848-79-3
MF:C7H16N2O2S
MW:192.279140472412
CID:5962632
PubChem ID:73030852
Update Time:2025-06-09
Methanesulfonamide, N-[(3-aminocyclopentyl)methyl]- Chemical and Physical Properties
Names and Identifiers
-
- Methanesulfonamide, N-[(3-aminocyclopentyl)methyl]-
- EN300-740554
- N-[(3-aminocyclopentyl)methyl]methanesulfonamide
- 1690848-79-3
-
- Inchi： 1S/C7H16N2O2S/c1-12(10,11)9-5-6-2-3-7(8)4-6/h6-7,9H,2-5,8H2,1H3
- InChI Key： MDBDWYULIJGFSE-UHFFFAOYSA-N
- SMILES： CS(NCC1CCC(N)C1)(=O)=O
Computed Properties
- Exact Mass: 192.09324893g/mol
- Monoisotopic Mass: 192.09324893g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 80.6Ų
Experimental Properties
- Density: 1.174±0.06 g/cm3(Predicted)
- Boiling Point: 313.8±34.0 °C(Predicted)
- pka: 11.28±0.40(Predicted)
Methanesulfonamide, N-[(3-aminocyclopentyl)methyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-740554-0.05g |
N-[(3-aminocyclopentyl)methyl]methanesulfonamide |
1690848-79-3 | 95.0% | 0.05g |
$827.0 | 2025-03-11 | |
| Enamine | EN300-740554-0.1g |
N-[(3-aminocyclopentyl)methyl]methanesulfonamide |
1690848-79-3 | 95.0% | 0.1g |
$867.0 | 2025-03-11 | |
| Enamine | EN300-740554-0.25g |
N-[(3-aminocyclopentyl)methyl]methanesulfonamide |
1690848-79-3 | 95.0% | 0.25g |
$906.0 | 2025-03-11 | |
| Enamine | EN300-740554-0.5g |
N-[(3-aminocyclopentyl)methyl]methanesulfonamide |
1690848-79-3 | 95.0% | 0.5g |
$946.0 | 2025-03-11 | |
| Enamine | EN300-740554-1.0g |
N-[(3-aminocyclopentyl)methyl]methanesulfonamide |
1690848-79-3 | 95.0% | 1.0g |
$986.0 | 2025-03-11 | |
| Enamine | EN300-740554-2.5g |
N-[(3-aminocyclopentyl)methyl]methanesulfonamide |
1690848-79-3 | 95.0% | 2.5g |
$1931.0 | 2025-03-11 | |
| Enamine | EN300-740554-5.0g |
N-[(3-aminocyclopentyl)methyl]methanesulfonamide |
1690848-79-3 | 95.0% | 5.0g |
$2858.0 | 2025-03-11 | |
| Enamine | EN300-740554-10.0g |
N-[(3-aminocyclopentyl)methyl]methanesulfonamide |
1690848-79-3 | 95.0% | 10.0g |
$4236.0 | 2025-03-11 |
Methanesulfonamide, N-[(3-aminocyclopentyl)methyl]- Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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